Cas no 577960-27-1 (4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole)

577960-27-1 structure
Product name:4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole
4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole
- 577960-27-1
- 4-allyl-3-[(2,4-dichlorobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazole
- 4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(2-thienyl)-4H-1,2,4-triazole
- AKOS016354071
- 638-369-0
- STL263635
- 3-[(2,4-dichlorobenzyl)sulfanyl]-4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole
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- Inchi: InChI=1S/C16H13Cl2N3S2/c1-2-7-21-15(14-4-3-8-22-14)19-20-16(21)23-10-11-5-6-12(17)9-13(11)18/h2-6,8-9H,1,7,10H2
- InChI Key: ZCNMJKKTWMWIQZ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 380.9927952Da
- Monoisotopic Mass: 380.9927952Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 402
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 84.3Ų
4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole Related Literature
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
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O. Yu. Emelina,I. V. Vorotyntsev,E. S. Grebennikova,A. N. Petukhov,A. I. Akhmetshina,T. S. Sazanova,V. V. Loskutov RSC Adv., 2015,5, 65674-65683
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Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
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4. Synthesis and properties of rhenium tricarbonyl complex bearing N-fused tetraphenylporphyrin ligand†Motoki Toganoh,Tomoya Ishizuka Chem. Commun., 2004, 2464-2465
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
577960-27-1 (4-Allyl-3-((2,4-dichlorobenzyl)thio)-5-(thiophen-2-yl)-4H-1,2,4-triazole) Related Products
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